Cas no 943438-02-6 (3-methyl-1,1-dioxo-thietan-3-amine)

• Product Name: 3-methyl-1,1-dioxo-thietan-3-amine
• CAS No: 943438-02-6
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• MDL: MFCD28502418
• CID: 4660523
• PubChem ID: 59393579
• Update Time: 2025-06-24

3-methyl-1,1-dioxo-thietan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-methylthietane 1,1-dioxide
• 3-thietanamine, 3-methyl-, 1,1-dioxide
• 3-methyl-1,1-dioxothietan-3-amine
• 3-Amino-3-methylthietane1,1-dioxide
• SB18545
• 3-Amino-3-methylthietane-1,1-dioxide
• 3-methyl-1,1-dioxo-thietan-3-amine
• P15013
• DTXSID401282451
• AKOS024047911
• EN300-1718420
• CS-0051218
• SCHEMBL10239603
• AS-52386
• MFCD28502418
• 3-amino-3-methyl-1lambda6-thietane-1,1-dione
• 943438-02-6

• MDL： MFCD28502418
• Inchi： 1S/C4H9NO2S/c1-4(5)2-8(6,7)3-4/h2-3,5H2,1H3
• InChI Key： PMKPNGBRDFIFNX-UHFFFAOYSA-N
• SMILES： S1(CC(C)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 135.03539970 g/mol
• Monoisotopic Mass: 135.03539970 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 68.5
• Molecular Weight: 135.19

Additional information on 3-methyl-1,1-dioxo-thietan-3-amine

Professional Introduction to 3-methyl-1,1-dioxo-thietan-3-amine (CAS No. 943438-02-6)

3-methyl-1,1-dioxo-thietan-3-amine, a compound with the chemical identifier CAS No. 943438-02-6, represents a significant area of interest in the field of chemical and pharmaceutical research. This heterocyclic compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound includes a thietane core, which is a sulfur-containing five-membered ring, further modified by various functional groups that contribute to its distinct chemical properties.

The synthesis and characterization of 3-methyl-1,1-dioxo-thietan-3-amine have been subjects of extensive study in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, often employing advanced techniques such as organometallic chemistry and catalytic processes. These efforts have led to the development of more efficient methods for producing this compound, which is crucial for its subsequent application in pharmaceutical research.

The pharmacological potential of 3-methyl-1,1-dioxo-thietan-3-amine has been a focal point in several recent studies. Its unique structural features suggest that it may interact with biological targets in novel ways, making it a promising candidate for the development of new therapeutic agents. Specifically, the presence of both amine and dioxo functional groups provides multiple sites for interaction with biological molecules, including enzymes and receptors. This dual functionality has prompted investigations into its potential role as an intermediate in the synthesis of bioactive molecules.

In the realm of medicinal chemistry, 3-methyl-1,1-dioxo-thietan-3-amine has been examined for its potential as a scaffold for drug discovery. Its heterocyclic core is a common motif in many bioactive compounds, and modifications to this core can lead to significant changes in biological activity. Researchers have synthesized derivatives of this compound and evaluated their efficacy in various pharmacological assays. Some preliminary findings indicate that certain derivatives exhibit promising properties in terms of potency and selectivity, suggesting that further optimization could yield compounds with therapeutic value.

The role of computational chemistry in the study of 3-methyl-1,1-dioxo-thietan-3-amine cannot be overstated. Advanced computational methods have enabled researchers to predict the behavior of this compound both in vitro and in silico. These predictions are invaluable for guiding experimental design and for understanding the mechanisms by which this compound interacts with biological targets. Molecular modeling studies have provided insights into the binding modes of this compound with potential receptors, which has informed the design of more effective derivatives.

Recent advances in analytical chemistry have also contributed to our understanding of 3-methyl-1,1-dioxo-thietan-3-amine. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to characterize the compound's structure and purity. These analytical methods are essential for ensuring that the compound meets the stringent standards required for pharmaceutical applications.

The environmental impact of synthesizing and handling 3-methyl-1,1-dioxo-thietan-3-amine is another critical consideration. Modern research emphasizes green chemistry principles, which aim to minimize waste and reduce hazardous byproducts during chemical synthesis. Researchers have explored sustainable methods for producing this compound, including catalytic processes that require fewer resources and generate less waste. These efforts align with broader initiatives to promote environmentally responsible chemical manufacturing.

Future directions in the study of 3-methyl-1,1-dioxo-thietan-3-amine include exploring its potential applications in drug development beyond traditional pharmaceuticals. For instance, researchers are investigating its use as a component in personalized medicine regimens, where its unique properties could be tailored to individual patient needs. Additionally, its potential role in agricultural chemistry has not been overlooked; derivatives of this compound may offer novel solutions for crop protection and yield enhancement.

In conclusion, 3-methyl-1,1-dioxo-thietan-3-amine (CAS No. 943438-02-6) is a versatile compound with significant potential in chemical research and pharmaceutical development. Its unique structural features and functional groups make it an attractive candidate for further study, particularly in the context of drug discovery and molecular interactions. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding of bioactive molecules and their applications.